Cas no 85850-83-5 (11-ethyl-12-phenyl-3-(prop-2-en-1-yloxy)-5,6-dihydrodibenzo[a,e][8]annulene)

• Product name: 11-ethyl-12-phenyl-3-(prop-2-en-1-yloxy)-5,6-dihydrodibenzo[a,e][8]annulene
• CAS No: 85850-83-5
• MF: C₂₇H₂₆O
• MW: 366.494747638702
• CID: 1841463
• PubChem ID: 3033715

11-ethyl-12-phenyl-3-(prop-2-en-1-yloxy)-5,6-dihydrodibenzo[a,e][8]annulene Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-3-allyloxy-11-ethyl-12-phenyldibenzo[a,e]cyclooctene
• 11-ethyl-12-phenyl-3-(prop-2-en-1-yloxy)-5,6-dihydrodibenzo[a,e][8]annulene
• (5Z)-6-ethyl-5-phenyl-2-prop-2-enoxy-11,12-dihydrodibenzo[2,1-a:3',1'-f][8]annulene
• 85850-83-5
• CHEMBL14574
• DIBENZO(A,E)CYCLOOCTENE, 6-ETHYL-11,12-DIHYDRO-5-PHENYL-2-(2-PROPEN-1-YLOXY)-
• BRN 5614669
• UNII-1U65U3847M
• DIBENZO(a,e)CYCLOOCTENE, 5,6-DIHYDRO-3-(ALLYLOXY)-11-ETHYL-12-PHENYL-
• 5,6-Dihydro-3-(allyloxy)-11-ethyl-12-phenyl dibenzo(a,E)cyclooctene
• 3-(Allyloxy)-11-ethyl-12-phenyl-5,6-dihydrodibenzo(a,e)cyclooctene
• 1U65U3847M

• Inchi： InChI=1S/C27H26O/c1-3-18-28-23-16-17-26-22(19-23)15-14-20-10-8-9-13-25(20)24(4-2)27(26)21-11-6-5-7-12-21/h3,5-13,16-17,19H,1,4,14-15,18H2,2H3/b27-24-
• InChI Key： UVLCYGIRWXBXTG-PNHLSOANSA-N
• SMILES： CCC1=C(C2=C(CCC3=CC=CC=C31)C=C(C=C2)OCC=C)C4=CC=CC=C4

Computed Properties

• Exact Mass: 366.198365449g/mol
• Monoisotopic Mass: 366.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 6.8